2-[4-(methoxymethyl)-2-(morpholin-4-yl)-6-oxopyrimidin-1(6H)-yl]-N-[3-(trifluoromethyl)phenyl]acetamide

Specification

• Molecular Formula: C19H21F3N4O4
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 2-[4-(methoxymethyl)-2-morpholin-4-yl-6-oxopyrimidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• Standard InChI: InChI=1S/C19H21F3N4O4/c1-29-12-15-10-17(28)26(18(24-15)25-5-7-30-8-6-25)11-16(27)23-14-4-2-3-13(9-14)19(20,21)22/h2-4,9-10H,5-8,11-12H2,1H3,(H,23,27)
• Standard InChI Key: AXOYJDAOBBUHDE-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=O)N(C(=N1)N2CCOCC2)CC(=O)NC3=CC=CC(=C3)C(F)(F)F

Introduction

The compound 2-[4-(methoxymethyl)-2-(morpholin-4-yl)-6-oxopyrimidin-1(6H)-yl]-N-[3-(trifluoromethyl)phenyl]acetamide is a synthetic organic molecule belonging to the class of pyrimidine derivatives. Compounds within this class are often explored for their potential pharmaceutical applications, including anti-inflammatory, anticancer, and enzyme inhibitory activities. This article provides a detailed overview of its chemical structure, properties, synthesis, and potential biological applications.

Molecular Formula and Weight

• Molecular Formula: $C_{20}H_{22}F_3N_5O_3$

• Molecular Weight: 437.42 g/mol.

Structural Features

The compound features:

• A pyrimidinone core substituted with a morpholine group.

• A methoxymethyl substituent at the 4-position of the pyrimidine ring.

• An acetamide linkage connecting the pyrimidine ring to a trifluoromethyl-substituted phenyl group.

Chemical Identifiers

• IUPAC Name: N-[3-(trifluoromethyl)phenyl]-2-[4-(methoxymethyl)-2-(morpholin-4-yl)-6-oxopyrimidin-1(6H)-yl]acetamide.

• SMILES Notation: COC(C1=NC(=O)C=C(N1C(=O)CN(C2=CC=CC=C2)C(F)(F)F)).

Synthesis Pathway

The synthesis of this compound typically involves:

• Formation of the pyrimidinone core through cyclization reactions involving urea derivatives and β-dicarbonyl compounds.

• Introduction of morpholine substituents via nucleophilic substitution.

• Attachment of the methoxymethyl group using alkylation techniques.

• Coupling with trifluoromethyl-substituted anilines to form the final acetamide derivative.

These steps are conducted under controlled conditions to ensure high yield and purity.

Enzyme Inhibition

Pyrimidinone derivatives are known for their ability to inhibit enzymes such as kinases and lipoxygenases, making them candidates for anti-inflammatory drug development.

Anticancer Potential

Compounds with trifluoromethyl groups are often associated with enhanced metabolic stability and bioavailability, which are desirable traits in anticancer agents.

Docking Studies

In silico docking studies suggest that this compound may exhibit strong binding affinity to specific protein targets, warranting further investigation into its therapeutic potential.

Anti-inflammatory Agents

The compound's pyrimidinone core and morpholine substituent suggest potential as a selective cyclooxygenase (COX) or lipoxygenase inhibitor, both of which play roles in inflammatory pathways.

Anticancer Therapies

The trifluoromethyl group enhances its pharmacokinetic profile, making it a promising candidate for anticancer research targeting VEGFR or EGFR pathways.

Limitations

• Limited in vivo data is available.

• Potential off-target effects need to be evaluated.

Future Research

Further studies should focus on:

• Detailed pharmacokinetics and metabolism.

• In vivo efficacy in animal models.

• Structural optimization to enhance selectivity.